Cas no 924859-03-0 (7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine)
924859-03-0 structure
Product Name:7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine
CAS No:924859-03-0
MF:C9H9N5O2
MW:219.200060606003
CID:3155173
PubChem ID:16766619
Update Time:2025-04-21
7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine
- CS-0325821
- AKOS000297960
- 6-(tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-7-amine
- 924859-03-0
- CHEMBL4998959
- 7-(1H-1,2,3,4-TETRAAZOL-1-YL)-2,3-DIHYDRO-1,4-BENZODIOXIN-6-AMINE
- STK667536
- 7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-amine
- 7-(1H-tetrazol-1-yl)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
- 7-(1{H}-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-amine
-
- Inchi: 1S/C9H9N5O2/c10-6-3-8-9(16-2-1-15-8)4-7(6)14-5-11-12-13-14/h3-5H,1-2,10H2
- InChI Key: NEXVMZMENRATJO-UHFFFAOYSA-N
- SMILES: O1CCOC2C=C(C(=CC1=2)N1C=NN=N1)N
Computed Properties
- Exact Mass: 219.07562455Da
- Monoisotopic Mass: 219.07562455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 88.1Ų
7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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